Cas no 1448051-46-4 (2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole)

• Product Name: 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole
• CAS No: 1448051-46-4
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6245696
• PubChem ID: 71809023
• Update Time: 2025-05-19

2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole
• 2-[4-(4-METHOXYBENZENESULFONYL)PIPERIDINE-1-CARBONYL]-1H-INDOLE
• 1448051-46-4
• AKOS024564120
• 1H-indol-2-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
• (1H-indol-2-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
• F6441-6601

• Inchi： 1S/C21H22N2O4S/c1-27-16-6-8-17(9-7-16)28(25,26)18-10-12-23(13-11-18)21(24)20-14-15-4-2-3-5-19(15)22-20/h2-9,14,18,22H,10-13H2,1H3
• InChI Key： SQOFOFYEXHCHKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(C2=CC3C=CC=CC=3N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole

Comprehensive Overview of 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole (CAS No. 1448051-46-4)

2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole (CAS No. 1448051-46-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining an indole core with a piperidine ring and a 4-methoxybenzenesulfonyl moiety, making it a valuable candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted cancer therapies and neurological disorder treatments.

The compound's molecular weight and lipophilicity (calculated LogP) suggest favorable drug-like properties, a hot topic in medicinal chemistry circles. Its sulfonyl group enhances binding affinity to biological targets, while the methoxy substitution may influence metabolic stability - key considerations in ADME optimization strategies frequently searched by pharmaceutical professionals. Recent patent literature indicates growing interest in similar indole derivatives for their anti-inflammatory and neuroprotective effects, connecting to popular health queries about natural compound alternatives.

From a synthetic chemistry perspective, 1448051-46-4 presents intriguing challenges in heterocycle formation and sulfonylation reactions. The piperidine-1-carbonyl linkage offers opportunities for structure-activity relationship (SAR) studies, a trending topic in computational chemistry forums. Analytical chemists emphasize its distinct NMR fingerprint pattern, particularly the deshielded protons adjacent to the sulfonyl group, which serves as an educational example for spectral interpretation tutorials.

The commercial availability of 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole has increased steadily, reflecting demand from high-throughput screening laboratories. Suppliers often highlight its ≥95% purity by HPLC analysis, addressing quality concerns prevalent in research chemical purchasing discussions. Proper storage recommendations (typically -20°C under inert atmosphere) align with best practices for compound stability, a frequently searched topic by laboratory managers.

Emerging applications in fluorescence labeling leverage the indole chromophore system, connecting to trending searches about bioimaging probes. The compound's electron-rich structure also shows promise in organic electronics research, particularly for charge transport materials - a rapidly growing field with numerous patent filings. These diverse applications make 1448051-46-4 a versatile building block in both life sciences and materials science.

Safety data sheets emphasize standard organic compound handling procedures, with particular attention to the sulfonamide group's potential sensitivity. This addresses common workplace safety queries while avoiding classification concerns. The compound's environmental fate parameters (predicted through QSAR modeling) are increasingly relevant to green chemistry initiatives, another trending search topic among environmentally conscious researchers.

Recent scientific literature reveals innovative uses of piperidine-indole hybrids in photopharmacology, where light-sensitive drug variants represent a cutting-edge therapeutic approach. The methoxybenzenesulfonyl component's role in photoswitching behavior connects to popular searches about precision medicine technologies. These developments position 1448051-46-4 as a compound of continuing interest across multiple disciplines.

From a market perspective, the pricing of 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-indole reflects its multistep synthesis complexity and pharmaceutical-grade purity requirements. Bulk purchasing options cater to the needs of contract research organizations (CROs), while smaller quantities serve academic researchers - addressing common procurement questions. The compound's appearance (typically white to off-white crystalline powder) and solubility profile (moderate in DMSO, limited in water) provide practical information frequently sought by experimental researchers.

The intellectual property landscape shows active development around indole-containing pharmacophores, with 1448051-46-4 serving as a strategic intermediate. This connects to trending searches about patent circumvention strategies and generic drug development timelines. Analytical method development papers frequently cite this compound as a test case for LC-MS hyphenated techniques, particularly for studying phase I metabolites - addressing common methodological questions in drug metabolism studies.

Future research directions likely include exploration of prodrug derivatives and cocrystal formulations to enhance bioavailability, topics generating substantial interest in pharmaceutical formulation circles. The compound's hydrogen bond acceptor/donor pattern makes it particularly suitable for cocrystal engineering studies, another area receiving increased attention in materials science publications and conference proceedings.